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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of barium thiosulfate, with a focus on its

molecular weight, physicochemical properties, synthesis, and analysis. The information is

intended for researchers, scientists, and professionals in drug development who may utilize

barium compounds or thiosulfate chemistry in their work.

Molecular Weight and Composition
The molecular weight of barium thiosulfate is dependent on its hydration state. The two most

common forms are the anhydrous salt (BaS₂O₃) and the monohydrate (BaS₂O₃·H₂O).

Calculation of Molecular Weight
The molecular weight is calculated using the standard atomic weights of its constituent

elements.

Barium (Ba): 137.327 g/mol

Sulfur (S): 32.065 g/mol

Oxygen (O): 15.999 g/mol

Hydrogen (H): 1.008 g/mol
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Anhydrous Barium Thiosulfate (BaS₂O₃):

Molecular Weight = (1 × Atomic Weight of Ba) + (2 × Atomic Weight of S) + (3 × Atomic Weight

of O) Molecular Weight = (137.327) + (2 × 32.065) + (3 × 15.999) Molecular Weight = 137.327

+ 64.130 + 47.997 Molecular Weight = 249.454 g/mol

This calculated value aligns with commercially available data, often cited as 249.46 g/mol or

249.5 g/mol .[1][2]

Barium Thiosulfate Monohydrate (BaS₂O₃·H₂O):

Molecular Weight = Molecular Weight of BaS₂O₃ + Molecular Weight of H₂O Molecular Weight

= 249.454 + (2 × 1.008) + (1 × 15.999) Molecular Weight = 249.454 + 2.016 + 15.999

Molecular Weight = 267.469 g/mol

The NIST WebBook lists the molecular weight for the monohydrate form as 267.470 g/mol .

Elemental Composition
The elemental composition of both the anhydrous and monohydrate forms of barium
thiosulfate is summarized in the table below.

Property
Anhydrous Barium
Thiosulfate (BaS₂O₃)

Barium Thiosulfate
Monohydrate
(BaS₂O₃·H₂O)

Molecular Formula BaS₂O₃ BaS₂O₃·H₂O

Molecular Weight 249.454 g/mol 267.469 g/mol

Barium (Ba) % 55.05% 51.34%

Sulfur (S) % 25.71% 23.99%

Oxygen (O) % 19.24% 23.92%

Water (H₂O) % N/A 6.74%
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Barium thiosulfate is a white, crystalline solid that is sparingly soluble in water and practically

insoluble in ethanol.[1][3] Key properties are detailed in the tables below.

Physical and Chemical Properties
Property Value

CAS Number 35112-53-9

Appearance White crystalline powder

Solubility in Water 0.21 g/100 g at 18.5°C

Decomposition Temp.
~220°C (decomposes into barium sulfate, sulfur,

and sulfur dioxide)

Hydrate Water Loss
The monohydrate loses its water of hydration at

110°C.[3]

Crystallographic Data for Barium Thiosulfate
Monohydrate
The crystal structure of barium thiosulfate monohydrate has been determined by single-

crystal X-ray diffraction.[4][5] It crystallizes in an orthorhombic system.

Parameter Value

Crystal System Orthorhombic

Space Group Pbcn (No. 60)[3][4]

Unit Cell Dimensions a = 20.062 Å[4]

b = 7.192 Å[4]

c = 7.386 Å[4]

Formula Units (Z) 8
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This section provides detailed methodologies for the synthesis and quantitative analysis of

barium thiosulfate.

Synthesis of Barium Thiosulfate Monohydrate
This protocol describes the synthesis of barium thiosulfate monohydrate via a precipitation

reaction.

Materials:

Barium chloride dihydrate (BaCl₂·2H₂O)

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Distilled water

95% Ethanol

Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Vacuum flask

Procedure:

Prepare a solution of barium chloride by dissolving 35 g of barium chloride dihydrate in 100

mL of distilled water in a beaker.

In a separate beaker, add 35.5 g of solid sodium thiosulfate pentahydrate to the barium

chloride solution.

Stir the mixture using a magnetic stirrer until all the sodium thiosulfate has dissolved. A white

precipitate of barium thiosulfate monohydrate will form.

Filter the precipitate by suction using a Buchner funnel and filter paper.
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Wash the collected precipitate with three 20 mL portions of ice-cold distilled water.

Subsequently, wash the precipitate with a 20 mL portion of 95% ethanol.

Dry the resulting barium thiosulfate monohydrate in air. The expected yield is

approximately 95%.

Quantitative Analysis by Iodometric Titration
This protocol outlines a method for determining the purity of a barium thiosulfate sample

through iodometric titration. The thiosulfate anion reacts stoichiometrically with iodine.

Materials:

Barium thiosulfate sample

Standardized iodine (I₂) solution (e.g., 0.1 N)

Starch indicator solution (1%)

Deionized water

Burette, pipettes, and Erlenmeyer flasks

Analytical balance

Procedure:

Accurately weigh a sample of the synthesized barium thiosulfate and dissolve it in a known

volume of deionized water in an Erlenmeyer flask. Note that due to its low solubility, a

suspension may be titrated, or a suitable solvent system may be required.

Fill a burette with the standardized iodine solution and record the initial volume.

Slowly titrate the barium thiosulfate solution/suspension with the iodine solution while

constantly swirling the flask. The solution will turn yellow as iodine is added.

As the endpoint approaches (the yellow color becomes faint), add 2 mL of the starch

indicator solution. The solution will turn a deep blue-black color.
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Continue the titration dropwise until the blue-black color disappears, indicating that all the

thiosulfate has reacted.

Record the final volume of the iodine solution used.

Calculate the amount of thiosulfate in the sample using the stoichiometry of the reaction:

2S₂O₃²⁻ + I₂ → S₄O₆²⁻ + 2I⁻.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the synthesis and subsequent analysis of

barium thiosulfate monohydrate.
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Workflow for Synthesis and Analysis of Barium Thiosulfate

Synthesis Stage
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Barium Chloride Dihydrate

Sodium Thiosulfate Pentahydrate

Dissolution in Water

Precipitation Reaction

Suction Filtration

Washing with Water & Ethanol

Air Drying

Final Product:
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Endpoint Detection
(Starch Indicator)

Purity Calculation

Click to download full resolution via product page

Caption: Synthesis and Analysis Workflow for Barium Thiosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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